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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 138 (CAS No. 30125-47-4), a quinophthalone pigment, is a significant

colorant utilized across various industries. Its toxicological and ecotoxicological profiles are of

paramount importance for ensuring its safe handling, use, and disposal. This technical guide

provides a comprehensive overview of the available data on the toxicological and

ecotoxicological properties of Pigment Yellow 138, with a focus on quantitative data,

experimental methodologies, and logical workflows. The information presented is intended to

support researchers, scientists, and drug development professionals in evaluating the safety

and environmental impact of this substance.

Toxicological Data
Pigment Yellow 138 exhibits a low order of acute toxicity and is not classified as a hazardous

substance according to available data. The following tables summarize the key quantitative

toxicological endpoints.

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral > 5000 mg/kg bw [1]

LD50 Rat Dermal > 2000 mg/kg bw [1]
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Skin and Eye Irritation
Endpoint Species Result Reference

Skin Irritation Rabbit Non-irritant [1]

Eye Irritation Rabbit Non-irritant [1]

Sensitization
Endpoint Assessment Reference

Skin Sensitization

The chemical structure does

not suggest a sensitizing

effect.

[1]

Genotoxicity
Based on the available information, Pigment Yellow 138 is not considered to be mutagenic.

Test Type Result Reference

Ames Test Negative [2]

Micronucleus Test Negative [2]

Carcinogenicity and Reproductive Toxicity
Current assessments indicate that Pigment Yellow 138 does not pose a carcinogenic or

reproductive hazard.
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Endpoint Assessment Reference

Carcinogenicity

The whole of the information

assessable provides no

indication of a carcinogenic

effect.

[1]

Reproductive Toxicity

Based on the ingredients,

there is no suspicion of a toxic

effect on reproduction.

[1]

Ecotoxicological Data
Pigment Yellow 138 demonstrates a low potential for adverse effects in aquatic environments.

Aquatic Toxicity
Test Type Species Endpoint Value Reference

Acute Fish

Toxicity

Danio rerio

(Zebra fish)
96h LC50 > 100 mg/L [1]

Acute Daphnia

Toxicity
Daphnia magna 48h EC50 > 100 mg/L [1]

Algae Growth

Inhibition

Desmodesmus

subspicatus
72h EC50 > 100 mg/L [1]

Bacterial Toxicity Activated sludge 3h EC50 > 1000 mg/L [1]

Experimental Protocols
Detailed methodologies for the key toxicological and ecotoxicological studies are outlined

below. These protocols are based on internationally recognized guidelines, primarily from the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (as per OECD Guideline 423)
A limit test is typically conducted for substances with low expected toxicity. A single group of

rats (usually Wistar, 3-5 animals of one sex) is administered a dose of 2000 mg/kg body weight
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of Pigment Yellow 138 via oral gavage. If no mortality or significant clinical signs of toxicity are

observed, a higher dose of 5000 mg/kg may be tested in another group. The animals are

observed for mortality, clinical signs of toxicity, and body weight changes for a period of 14

days. At the end of the observation period, a gross necropsy is performed on all animals.

Acute Dermal Toxicity (as per OECD Guideline 402)
A limit test is performed by applying Pigment Yellow 138 at a dose of 2000 mg/kg body weight

to the shorn, intact skin of a group of rats (typically 5 males and 5 females). The application site

is covered with a semi-occlusive dressing for 24 hours. The animals are observed for mortality,

signs of systemic toxicity, and local skin reactions for 14 days. Body weights are recorded

weekly. A gross necropsy is conducted at the end of the study.

Skin Irritation (as per OECD Guideline 404)
A small amount (approximately 0.5 g) of Pigment Yellow 138 is applied to a small area of

shorn skin on the back of albino rabbits. The application site is covered with a gauze patch and

a semi-occlusive dressing for 4 hours. After the exposure period, the test substance is

removed, and the skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal. The reactions are scored according to a standardized grading system.

Eye Irritation (as per OECD Guideline 405)
A small, measured amount (e.g., 0.1 mL or 0.1 g) of Pigment Yellow 138 is instilled into the

conjunctival sac of one eye of an albino rabbit. The other eye serves as an untreated control.

The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival redness, and

chemosis) at 1, 24, 48, and 72 hours after instillation. The reactions are scored according to a

standardized grading system.

Ames Test (as per OECD Guideline 471)
The bacterial reverse mutation assay (Ames test) is performed to assess the mutagenic

potential of Pigment Yellow 138. Several strains of Salmonella typhimurium (e.g., TA98,

TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are exposed to various

concentrations of the test substance, both with and without an exogenous metabolic activation

system (S9 mix). The number of revertant colonies is counted and compared to the number of

spontaneous revertants in the negative control.
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In Vivo Erythrocyte Micronucleus Test (as per OECD
Guideline 474)
This test evaluates the potential of Pigment Yellow 138 to induce chromosomal damage. The

test substance is administered to mice or rats, typically via oral gavage or intraperitoneal

injection, at three dose levels. Bone marrow or peripheral blood is collected at appropriate time

intervals after treatment. The erythrocytes are then analyzed for the presence of micronuclei,

which are small, extranuclear bodies formed from chromosome fragments or whole

chromosomes that were not incorporated into the main nucleus during cell division.

Acute Fish Toxicity (as per OECD Guideline 203)
Zebra fish (Danio rerio) are exposed to a range of concentrations of Pigment Yellow 138 in a

semi-static or flow-through system for 96 hours. Mortality and any sublethal effects are

observed and recorded at 24, 48, 72, and 96 hours. The lethal concentration that causes 50%

mortality (LC50) is calculated.

Acute Daphnia Immobilisation Test (as per OECD
Guideline 202)
Daphnia magna are exposed to a series of concentrations of Pigment Yellow 138 for 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours. The effective

concentration that causes 50% immobilization (EC50) is determined.

Alga, Growth Inhibition Test (as per OECD Guideline
201)
Cultures of a freshwater green alga, such as Desmodesmus subspicatus, are exposed to

various concentrations of Pigment Yellow 138 for 72 hours. The growth of the algae is

measured, and the concentration that inhibits growth by 50% (EC50) is calculated.

Visualizations
As Pigment Yellow 138 exhibits low toxicity and there are no established signaling pathways

associated with its effects, the following diagrams illustrate the general experimental workflows

for key toxicological and ecotoxicological assessments.
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Caption: Workflow for an acute oral toxicity study.
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Caption: General workflow for aquatic toxicity testing.
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Caption: Workflow for genotoxicity assessment.

Conclusion
The available toxicological and ecotoxicological data for Pigment Yellow 138 consistently

indicate a low hazard profile. It exhibits low acute toxicity via oral and dermal routes, is not a

skin or eye irritant, and does not show evidence of mutagenicity, carcinogenicity, or

reproductive toxicity in the available studies. In the aquatic environment, Pigment Yellow 138
has a low toxicity to fish, daphnia, algae, and bacteria. This comprehensive profile suggests

that, with appropriate industrial hygiene practices, Pigment Yellow 138 can be used safely with

minimal risk to human health and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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